Cas no 23999-63-5 (Benzoxazole, 2-(2-thienyl)-)
Benzoxazole, 2-(2-thienyl)- structure
Product Name:Benzoxazole, 2-(2-thienyl)-
CAS No:23999-63-5
MF:C11H7NOS
MW:201.244381189346
CID:1415926
PubChem ID:11401408
Update Time:2025-04-20
Benzoxazole, 2-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-(2-thienyl)-
- 2-(thiophen-2-yl)benzo[d]oxazole
- 23999-63-5
- thienylbenzoxazole
- SCHEMBL1129179
- CHEMBL2259806
-
- Inchi: 1S/C11H7NOS/c1-2-5-9-8(4-1)12-11(13-9)10-6-3-7-14-10/h1-7H
- InChI Key: LLJKRUUAVWXDEI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 201.02491
- Monoisotopic Mass: 201.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.3Ų
Experimental Properties
- PSA: 26.03
Benzoxazole, 2-(2-thienyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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